Cas no 1806022-39-8 (2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid
• CAS No: 1806022-39-8
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4867710
• Update Time: 2025-10-20

2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-5-4(11)3(6(9)10)2(1-12-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： IIYBHIFRRABMHU-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(=O)O)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid

Introduction to 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic Acid (CAS No. 1806022-39-8)

2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid, with the CAS number 1806022-39-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a chloro substituent, an difluoromethyl group, an iodo atom, and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The structural features of 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid contribute to its unique chemical properties and reactivity. The chloro group can participate in nucleophilic substitution reactions, while the difluoromethyl group is known for enhancing metabolic stability and binding affinity in drug molecules. The iodo atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in constructing complex organic molecules. Additionally, the carboxylic acid group provides a site for esterification or amidation, allowing for the introduction of additional functionalities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid has emerged as a valuable building block in this context. Its unique structure allows for the facile synthesis of more complex molecules with tailored biological profiles.

The pharmaceutical industry has leveraged this compound in the design of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the difluoromethyl group and the pyridine core enhances binding interactions with target proteins, improving drug efficacy. Furthermore, the presence of an iodo atom enables further derivatization through transition-metal-catalyzed reactions, providing access to a wide array of analogs for structure-activity relationship (SAR) studies.

A particularly notable application of 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid is in the synthesis of antiviral agents. The pyridine scaffold is frequently found in drugs that modulate viral replication mechanisms. By incorporating this compound into drug candidates, scientists aim to develop novel antiviral therapies with improved potency and reduced side effects. The carboxylic acid functionality also allows for modifications that can enhance oral bioavailability and pharmacokinetic properties.

The synthetic methodologies involving 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid have been refined to achieve high yields and purity levels. Recent advances in catalytic techniques have enabled more efficient transformations, reducing the need for harsh conditions and minimizing byproduct formation. These improvements are crucial for large-scale production and ensure that researchers can access sufficient quantities of this valuable intermediate for their studies.

In academic research, this compound has been utilized as a substrate for exploring new reaction pathways and developing innovative synthetic strategies. The combination of its reactive sites allows chemists to experiment with different coupling reactions and functional group interconversions. Such studies not only expand the synthetic toolbox but also contribute to our understanding of molecular transformations at a fundamental level.

The impact of 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid extends beyond academic research into industrial applications. Pharmaceutical companies rely on such intermediates to accelerate drug discovery programs and bring new therapies to market faster. The ability to rapidly modify its structure through well-established synthetic protocols makes it an indispensable asset in medicinal chemistry laboratories.

The future prospects for this compound are promising, with ongoing research uncovering new potential applications. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities. Pyridine derivatives like 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-carboxylic acid will continue to play a pivotal role in addressing unmet medical needs.